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Compound of Interest

Compound Name:
tert-Butyl (3-hydrazino-3-

oxopropyl)carbamate

Cat. No.: B581943 Get Quote

Essential Safety and Handling Guide for tert-Butyl
(3-hydrazino-3-oxopropyl)carbamate
This guide provides crucial safety, logistical, and operational information for the handling and

disposal of tert-Butyl (3-hydrazino-3-oxopropyl)carbamate. The information herein is

compiled from safety data sheets of structurally similar compounds due to the absence of a

specific Safety Data Sheet (SDS) for the named chemical. It is imperative for researchers,

scientists, and drug development professionals to conduct a thorough, site-specific risk

assessment before proceeding with any handling of this compound.

Hazard Identification and Personal Protective Equipment
(PPE)
While a specific hazard profile for tert-Butyl (3-hydrazino-3-oxopropyl)carbamate is not

available, related compounds exhibit a range of hazards including acute toxicity if swallowed,

skin irritation, and serious eye irritation.[1][2][3] Therefore, a conservative approach to personal

protection is essential.

Summary of Personal Protective Equipment (PPE) Requirements:
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PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles

compliant with ANSI Z87.1

standard. A face shield should

be worn when there is a

significant risk of splashes.[4]

[5]

To protect against potential

splashes that could cause

serious eye damage.

Hand Protection

Double gloving is

recommended. • Inner Glove:

Nitrile rubber (minimum 0.1

mm thickness). • Outer Glove:

Butyl rubber or Neoprene

(minimum 0.3 mm thickness).

[4]

Provides robust protection

against potential skin contact.

Given the lack of specific

breakthrough time data, a

conservative double-gloving

approach is advised. Gloves

should be changed

immediately upon

contamination.[4]

Skin and Body Protection

A flame-resistant or 100%

cotton lab coat should be worn

over personal clothing. For

larger quantities, a chemical-

resistant apron and sleeves

are recommended. Closed-toe

shoes and long pants are

mandatory.[4]

Protects skin from potential

splashes and contact with the

chemical.

Respiratory Protection

All work should be performed

in a certified chemical fume

hood.[4] If engineering controls

are not sufficient, a NIOSH-

approved respirator with an

appropriate cartridge should

be used.

To prevent inhalation of any

dust, aerosols, or vapors,

which may cause respiratory

irritation.[3][6]

Quantitative Safety Data
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Specific quantitative data for tert-Butyl (3-hydrazino-3-oxopropyl)carbamate is not readily

available. The following table includes data for a structurally similar compound, tert-Butyl

carbamate, to provide an indication of its physical properties.

Property
Value (for tert-Butyl
carbamate)

Remarks

Melting Point/Range
105 - 109 °C / 221 - 228.2

°F[7]
-

Boiling Point/Range No information available[7] -

Flash Point No information available[7] -

Autoignition Temperature No data available[7] -

Note: This data is for a related compound and should be used for estimation purposes only.

Operational and Disposal Plans
A systematic approach to handling and disposal is critical to ensure laboratory safety and

environmental protection.

Experimental Protocol: Safe Handling Procedure
Preparation: Before handling the chemical, ensure that the designated work area, typically a

chemical fume hood, is clean and uncluttered. Verify that an emergency eyewash station and

safety shower are readily accessible.[6]

Donning PPE: Put on all required personal protective equipment as outlined in the PPE table

above. Inspect gloves for any signs of damage or degradation before use.[4]

Chemical Handling:

Conduct all manipulations of tert-Butyl (3-hydrazino-3-oxopropyl)carbamate inside a

certified chemical fume hood to minimize inhalation exposure.[4]

Avoid the formation of dust and aerosols.[2][6]
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Keep the container tightly closed when not in use.[8]

Wash hands thoroughly after handling the chemical.[1][8]

Spill Response:

In case of a spill, evacuate non-essential personnel from the area.

Wearing appropriate PPE, carefully sweep up solid material to avoid dust dispersion and

collect it into a sealed, airtight container for disposal.[7][8]

Clean the affected area thoroughly.

Disposal Plan
All waste containing tert-Butyl (3-hydrazino-3-oxopropyl)carbamate must be treated as

hazardous waste.

Chemical Waste: Collect all residual chemical and contaminated materials (e.g., filter paper,

pipette tips) in a clearly labeled, sealed, and compatible waste container. Do not mix with

other waste streams.[1]

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should

be collected in a designated hazardous waste container.[4]

Regulatory Compliance: All waste disposal must be carried out in accordance with federal,

state, and local regulations.[8] Consult with your institution's environmental health and safety

department for specific guidance.

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of tert-
Butyl (3-hydrazino-3-oxopropyl)carbamate.
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Workflow for Safe Handling of tert-Butyl (3-hydrazino-3-oxopropyl)carbamate
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Caption: Logical workflow for the safe handling and disposal of the chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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